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Compound of Interest

Compound Name: NSC 228155

Cat. No.: B1680205

For laboratory professionals engaged in cancer research and drug development, the proper
handling and disposal of chemical compounds are paramount to ensuring a safe and compliant
research environment. This document provides a comprehensive guide to the safe disposal of
NSC 228155, an EGFR activator and potent inhibitor of the KIX-KID interaction.[1][2]
Adherence to these procedures is critical for minimizing environmental impact and maintaining

laboratory safety.

Chemical and Physical Properties

A clear understanding of the properties of NSC 228155 is the first step in safe handling and
disposal. Key data is summarized in the table below.
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Property Value

Molecular Formula C11HeN4O4S

Molecular Weight 290.25 g/mol

Appearance Burnt orange powder
Solubility Soluble in DMSO (5 mg/mL)
Storage Temperature 2-8°C

N Protect from light, keep desiccated
Storage Conditions _
(hygroscopic)

Storage Class Code 11 - Combustible Solids

Disposal of NSC 228155

While specific safety data sheets may not be readily available under all regulations due to its
classification, prudent laboratory practice dictates a cautious and informed approach to
disposal.[3][4] The following step-by-step procedure is recommended for the safe disposal of
NSC 228155.

Disclaimer:This guidance is for informational purposes only. Always consult your institution's
Environmental Health and Safety (EHS) department and adhere to all local, state, and federal
regulations regarding chemical waste disposal.

Before beginning any disposal procedure, ensure you are wearing appropriate PPE:
o Safety goggles

o Chemical-resistant gloves (nitrile or neoprene)

o Laboratory coat

For small quantities of NSC 228155, a deactivation step using a bleach solution is
recommended.[5]
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» Prepare a 5% Bleach Solution: In a designated chemical fume hood, carefully prepare a 5%
sodium hypochlorite (bleach) solution. For example, mix 1 part standard household bleach
(typically 5-8% sodium hypochlorite) with 9 parts water.

o Dissolve NSC 228155: If dealing with the solid powder, first dissolve it in a minimal amount
of DMSO.

o Deactivation: Slowly and carefully add the NSC 228155 solution to the 5% bleach solution.
Allow the mixture to react for at least 30 minutes to ensure complete deactivation.

e Aqueous Waste: The deactivated NSC 228155 solution should be collected in a designated
agueous hazardous waste container. Clearly label the container with its contents.

e Solid Waste: Any unused NSC 228155 powder should be collected in a designated solid
hazardous waste container.

o Contaminated Materials: All materials that have come into contact with NSC 228155, such as
pipette tips, gloves, and weighing paper, should be disposed of in a designated solid
hazardous waste container.

o Storage: Store all waste containers in a designated, well-ventilated, and secure waste
accumulation area.

o Arrangement for Pickup: Contact your institution's EHS department to arrange for the pickup
and final disposal of the hazardous waste.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of NSC 228155.
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NSC 228155 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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